Cas no 3541-42-2 (2-Hydroxycinnamaldehyde)

• Product Name: 2-Hydroxycinnamaldehyde
• CAS No: 3541-42-2
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 313948
• PubChem ID: 87571308
• Update Time: 2025-11-01

2-Hydroxycinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(2-hydroxyphenyl)-
• 2-Hydroxycinnamaldehyde
• 3-(2-hydroxyphenyl)acrylaldehyde
• 2'-hydroxycinnamaldehyde
• 2-hydroxycinnamicaldehyde
• 2-Hydroxy-zimtaldehyd
• Hydroxycinnamaldehyde
• o-hydroxy-cinnamaldehyd
• o-hydroxycinnamaldehyde
• 3-(2-Hydroxyphenyl)-2-propenal
• 2-Hydroxycinnamic aldehyde
• Cinnamaldehyde, o-hydroxy-
• (E)-3-(2-hydroxyphenyl)acrylaldehyde
• 2-Propenal, 3-(2-hydroxyphenyl)-
• (E)-3-(2-Hydroxyphenyl)-2-propenal
• (2E)-3-(2-hydroxyphenyl)prop-2-enal
• 3-(2-hydroxyphenyl)prop-2-enal
• Cinnamaldehyde deriv. IIa
• 2-Propenal, 3-(2-hydroxyphenyl)-, (2E)-
• BDBM7568
• FCH3699713
• FCH
• EN300-1853176
• (E)-3-(2-hydroxyphenyl)prop-2-enal
• 3541-42-2
• AKOS004118471
• 3-(2-Hydroxyphenyl)-2-propenal, AldrichCPR
• A869044
• DTXSID601295133
• H0952
• SCHEMBL197452
• MFCD01736614
• NSC 114588
• 60125-23-7
• (2E)-3-(2-hydroxyphenyl)-2-propenal
• (E)-3-(2-hydroxyphenyl)-acrylaldehyde
• 2-Propenal, 3-(2-hydroxyphenyl)-, (E)-; (2E)-3-(2-Hydroxyphenyl)-2-propenal
• CHEBI:178480
• D90980
• HY-N3149A
• CS-0138954
• CHEMBL52569
• AKOS030230060
• DTXSID301313734
• o-Hydroxy-trans-cinnamaldehyde
• FT-0694152
• (E)-3-(2-Hydroxyphenyl)-2-propenal; (2E)-3-(2-Hydroxyphenyl)-2-propenal; (E)-3-(2-Hydroxyphenyl)acrylaldehyde; o-Hydroxy-trans-cinnamaldehyde; trans-2-Hydroxycinnamaldehyde;
• HY-N3149
• DA-48642
• (E)-2-Hydroxycinnamaldehyde
• CS-0023368

• MDL： MFCD01736614
• Inchi： 1S/C9H8O2/c10-7-3-5-8-4-1-2-6-9(8)11/h1-7,11H/b5-3+
• InChI Key： BSDNZCQPDVTDET-HWKANZROSA-N
• SMILES： OC1C=CC=CC=1/C=C/C=O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 126 °C
• PSA: 37.30000
• LogP: 1.60430
• Solubility: Not determined

2-Hydroxycinnamaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• RTECS：GD6565000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Hydroxycinnamaldehyde

2-Hydroxycinnamaldehyde (CAS No. 3541-42-2): A Comprehensive Overview

2-Hydroxycinnamaldehyde, also known as 4-hydroxy-3-methoxycinnamaldehyde or vanillin aldehyde, is a naturally occurring compound found in various plants, including cinnamon and vanilla. It is a member of the cinnamic aldehyde family and has the chemical formula C₉H₈O₃. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in pharmaceuticals, cosmetics, and food industries.

The chemical structure of 2-Hydroxycinnamaldehyde features a benzene ring with a hydroxyl group and an aldehyde group attached to the carbon atoms. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and versatile. The compound can be synthesized through various methods, including the oxidation of cinnamic acid derivatives or the condensation of benzaldehyde and malonic acid in the presence of a base.

Recent research has highlighted the potential therapeutic applications of 2-Hydroxycinnamaldehyde. Studies have shown that this compound exhibits significant antioxidant, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that 2-Hydroxycinnamaldehyde effectively scavenges free radicals and inhibits lipid peroxidation, thereby protecting cells from oxidative damage. This makes it a promising candidate for the development of antioxidant supplements and topical formulations.

In addition to its antioxidant properties, 2-Hydroxycinnamaldehyde has been found to possess potent anti-inflammatory effects. Research conducted by scientists at the University of California, Los Angeles (UCLA) revealed that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that 2-Hydroxycinnamaldehyde could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The anticancer potential of 2-Hydroxycinnamaldehyde has also been extensively studied. A study published in the Cancer Letters journal reported that this compound induces apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the modulation of signaling pathways such as p53, Bcl-2, and caspase-3. These findings have sparked interest in exploring 2-Hydroxycinnamaldehyde as a potential chemopreventive agent or adjuvant therapy in cancer treatment.

Beyond its therapeutic applications, 2-Hydroxycinnamaldehyde is widely used in the food industry as a flavoring agent due to its pleasant aroma and taste. It is commonly found in natural extracts from cinnamon and vanilla, contributing to their characteristic flavors. The compound is also utilized in the cosmetics industry for its skin conditioning properties and ability to enhance fragrance formulations.

In conclusion, 2-Hydroxycinnamaldehyde (CAS No. 3541-42-2) is a multifaceted compound with a wide range of biological activities and industrial applications. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable candidate for further research and development in pharmaceuticals. Additionally, its use in food and cosmetics industries highlights its versatility and commercial potential. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, 2-Hydroxycinnamaldehyde is poised to play an increasingly important role in various fields.